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Compound of Interest

Compound Name: Isosulfazecin

Cat. No.: B608137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Isosulfazecin, a monobactam antibiotic. The information presented herein is

intended to support research, development, and formulation activities involving this compound.

All quantitative data is summarized in structured tables, and detailed experimental protocols for

key physicochemical assays are provided. Furthermore, this guide includes mandatory

visualizations of the mechanism of action and a general experimental workflow, rendered using

the DOT language for Graphviz.

Core Physicochemical Properties
Isosulfazecin is a β-lactam antibiotic belonging to the monobactam class, characterized by a

lone β-lactam ring not fused to another ring structure. It is an epimer of Sulfazecin, another

microbially derived antibiotic. The physicochemical properties of Isosulfazecin are critical for

its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for its

formulation into a stable and effective dosage form.

Quantitative Data Summary
The following table summarizes the key physicochemical parameters of Isosulfazecin. Data

for its epimer, Sulfazecin, is included for comparative purposes, as specific experimental values

for Isosulfazecin's melting point and pKa are not readily available in the public domain but are

expected to be very similar.
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Property Value Reference

Molecular Formula C₁₂H₂₀N₄O₉S [1]

Molecular Weight 396.37 g/mol [2]

Melting Point 168-170 °C (as Sulfazecin) [2]

pKa
3.4 (COOH), 9.2 (NH₃⁺) (as

Sulfazecin)
[2]

Solubility

Soluble in DMSO; Crystallizes

from 70% aqueous methanol.

[1][3]

Experimental Protocols
The following sections detail standardized methodologies for determining the key

physicochemical properties of active pharmaceutical ingredients (APIs) like Isosulfazecin.

Melting Point Determination (Capillary Method)
This protocol outlines the determination of the melting point range of a solid crystalline

substance using a capillary melting point apparatus.

Apparatus:

Melting point apparatus

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the Isosulfazecin sample is completely dry and in a fine

powdered form. If necessary, gently grind the crystals using a mortar and pestle.
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Capillary Loading: Introduce the powdered sample into the open end of a capillary tube. Tap

the sealed end of the tube gently on a hard surface to pack the sample into a column of 2-3

mm in height.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating: Set the apparatus to heat at a rapid rate to a temperature approximately 15-20°C

below the expected melting point. Then, adjust the heating rate to 1-2°C per minute to

ensure accurate determination.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (onset of melting) and the temperature at which the

entire sample becomes a clear liquid (completion of melting). The recorded range is the

melting point of the substance.

pKa Determination (Potentiometric Titration)
This protocol describes the determination of the acid dissociation constant(s) (pKa) of an

ionizable substance by potentiometric titration.

Apparatus:

pH meter with a suitable electrode

Burette

Stir plate and stir bar

Beaker

Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M

NaOH)

Procedure:

Sample Preparation: Accurately weigh a known amount of Isosulfazecin and dissolve it in a

suitable solvent (e.g., a co-solvent system if aqueous solubility is low) to a known
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concentration.

Titration Setup: Place the sample solution in a beaker with a stir bar and immerse the pH

electrode. Position the burette containing the titrant (strong base for an acidic substance,

strong acid for a basic substance) above the beaker.

Titration: Begin stirring the solution and record the initial pH. Add the titrant in small, precise

increments, recording the pH after each addition. Continue the titration well past the

equivalence point(s).

Data Analysis: Plot the measured pH values against the volume of titrant added. The pKa is

the pH at the half-equivalence point. For a substance with multiple ionizable groups, multiple

inflection points will be observed, corresponding to each pKa.

Solubility Determination (Shake-Flask Method)
This protocol details the determination of the equilibrium solubility of a compound in a specific

solvent.

Apparatus:

Thermostatically controlled shaker or water bath

Vials with screw caps

Analytical balance

Centrifuge

High-performance liquid chromatography (HPLC) or other suitable analytical instrument for

quantification

Procedure:

Sample Preparation: Add an excess amount of Isosulfazecin to a vial containing a known

volume of the desired solvent (e.g., water, buffer of a specific pH, DMSO).
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Equilibration: Seal the vials and place them in a shaker or water bath set to a constant

temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid

settle. Centrifuge the samples to ensure a clear supernatant.

Quantification: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles

are transferred. Dilute the aliquot with a suitable solvent and analyze the concentration of the

dissolved Isosulfazecin using a validated analytical method such as HPLC. The determined

concentration represents the solubility of the compound in that solvent at the specified

temperature.

Mechanism of Action and Experimental Workflow
The following diagrams, created using the DOT language, visualize the mechanism of action of

Isosulfazecin and a general experimental workflow for its production and isolation.

Signaling Pathway: Inhibition of Bacterial Cell Wall
Synthesis
Isosulfazecin, as a β-lactam antibiotic, exerts its bactericidal effect by inhibiting the synthesis

of the bacterial cell wall. Specifically, it targets and acylates penicillin-binding proteins (PBPs),

which are enzymes essential for the cross-linking of peptidoglycan, a critical component of the

cell wall. This inhibition leads to a weakened cell wall and ultimately cell lysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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